Cas no 3562-98-9 (sodium 2,2,3-trichloropropanoate)
3562-98-9 structure
Product Name:sodium 2,2,3-trichloropropanoate
CAS No:3562-98-9
MF:C3H2Cl3NaO2
MW:199.395549297333
CID:1471655
PubChem ID:23696736
Update Time:2025-04-20
sodium 2,2,3-trichloropropanoate Chemical and Physical Properties
Names and Identifiers
-
- sodium 2,2,3-trichloropropanoate
- DTXSID50189096
- Propanoic acid, 2,2,3-trichloro-, sodium salt
- SCHEMBL1889336
- 3562-98-9
- 2,2,3-Trichloropropionic acid sodium salt
-
- Inchi: 1S/C3H3Cl3O2.Na/c4-1-3(5,6)2(7)8;/h1H2,(H,7,8);/q;+1/p-1
- InChI Key: LUNDRZAKDNXYRX-UHFFFAOYSA-M
- SMILES: ClC(C(=O)[O-])(CCl)Cl.[Na+]
Computed Properties
- Exact Mass: 197.90196
- Monoisotopic Mass: 197.901807
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 105
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.1
Experimental Properties
- Boiling Point: 223.3°C at 760 mmHg
- Flash Point: 88.8°C
- PSA: 40.13
sodium 2,2,3-trichloropropanoate Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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